Cas no 179923-04-7 (4-Pyridinepropanol, α-methyl-)

• Product Name: 4-Pyridinepropanol, α-methyl-
• CAS No: 179923-04-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 6364868
• PubChem ID: 10654396
• Update Time: 2024-01-11

4-Pyridinepropanol, α-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinepropanol, α-methyl-
• 179923-04-7
• AKOS015262578
• 4-(PYRIDIN-4-YL)BUTAN-2-OL
• AT24513
• CS-0278607
• EN300-1865927
• 4-Pyridin-4-yl-butan-2-ol
• SCHEMBL8510039

• Inchi： 1S/C9H13NO/c1-8(11)2-3-9-4-6-10-7-5-9/h4-8,11H,2-3H2,1H3
• InChI Key： CKTGPDVDHJWHDR-UHFFFAOYSA-N
• SMILES： C1=NC=CC(CCC(C)O)=C1

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.033±0.06 g/cm3(Predicted)
• Boiling Point: 276.7±15.0 °C(Predicted)
• pka: 14.99±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives